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Compound of Interest

Compound Name: 3-formyl-1H-indole-5-carbonitrile

Cat. No.: B103104 Get Quote

Essential Safety and Handling Guide for 3-
formyl-1H-indole-5-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-formyl-1H-indole-5-carbonitrile (CAS RN: 17380-18-6).

Adherence to these guidelines is critical to ensure personal safety and maintain a secure

laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
3-formyl-1H-indole-5-carbonitrile is a powdered substance that requires careful handling to

avoid exposure. The primary hazards include acute toxicity if swallowed, inhaled, or in contact

with skin, as well as potential for skin and eye irritation, and skin sensitization.

Recommended Personal Protective Equipment (PPE)
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Protection Type Equipment Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles if there

is a risk of splashing.

Protects eyes and face from

airborne powder and potential

splashes of solutions

containing the compound.

Skin and Body Protection

A flame-resistant lab coat is

required. Long pants and

closed-toe shoes must be worn

to cover all exposed skin.[1]

Prevents skin contact with the

chemical. Natural fiber clothing

is recommended over synthetic

fabrics.[1]

Hand Protection

Chemically resistant nitrile

gloves should be worn.[2] For

tasks with a higher risk of

exposure, double gloving is

recommended. Inspect gloves

for any holes before use and

change them frequently.[3]

Protects hands from direct

contact with the chemical.

Nitrile gloves offer good

resistance to a variety of

chemicals.[2][4]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher-level respirator

should be used when handling

the powder outside of a

certified chemical fume hood.

Minimizes inhalation of the

powdered compound, which

can cause respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of 3-formyl-1H-indole-5-
carbonitrile in a laboratory setting.

1. Preparation and Engineering Controls:

Ventilation: All handling of the solid compound should be performed in a certified chemical

fume hood to minimize inhalation exposure.

Work Surface: Cover the work surface with disposable plastic-backed absorbent paper to

contain any spills.[5]
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Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

2. Weighing and Aliquoting:

Handle the compound in a designated area within the fume hood.

Use anti-static weighing paper or a weighing boat to prevent dispersal of the fine powder.

Carefully transfer the desired amount of the compound, avoiding the creation of dust.

3. Dissolving the Compound:

When preparing solutions, add the solid 3-formyl-1H-indole-5-carbonitrile to the solvent

slowly while stirring to prevent splashing.

Keep the container covered as much as possible during the dissolution process.

4. Post-Handling Procedures:

Decontamination: Thoroughly wipe down the work area, balance, and any equipment used

with a suitable solvent (e.g., 70% ethanol) and dispose of the cleaning materials as

hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[3]

Disposal Plan
Proper disposal of 3-formyl-1H-indole-5-carbonitrile and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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Waste Type Collection Procedure

Solid Waste

Collect unused 3-formyl-1H-indole-5-carbonitrile

powder and any contaminated disposable

materials (e.g., weighing paper, gloves,

absorbent paper) in a clearly labeled, sealed

container for hazardous solid waste.[1]

Liquid Waste

Solutions containing 3-formyl-1H-indole-5-

carbonitrile should be collected in a designated,

labeled, and sealed hazardous waste container.

Do not pour solutions down the drain.

Sharps Waste

Any contaminated needles, syringes, or other

sharp objects must be disposed of in a

designated sharps container.

All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste contractor.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b103104?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_fluoro_2_methyl_1H_indole.pdf
https://www.westlab.com.au/blog/the-science-and-safety-behind-the-use-of-nitrile-gloves
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://ewmedico.com/nitrile-gloves-in-laboratories/
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://www.monash.edu/hsw/info-docs/chemical-management/waste-disposal
https://www.benchchem.com/product/b103104#personal-protective-equipment-for-handling-3-formyl-1h-indole-5-carbonitrile
https://www.benchchem.com/product/b103104#personal-protective-equipment-for-handling-3-formyl-1h-indole-5-carbonitrile
https://www.benchchem.com/product/b103104#personal-protective-equipment-for-handling-3-formyl-1h-indole-5-carbonitrile
https://www.benchchem.com/product/b103104#personal-protective-equipment-for-handling-3-formyl-1h-indole-5-carbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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